Cas no 2172565-40-9 (2-cyclobutyloxane-2-carbaldehyde)

• Product Name: 2-cyclobutyloxane-2-carbaldehyde
• CAS No: 2172565-40-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6560501
• PubChem ID: 165589131
• Update Time: 2025-08-02

2-cyclobutyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyloxane-2-carbaldehyde
• EN300-1620991
• 2172565-40-9

• Inchi： 1S/C10H16O2/c11-8-10(9-4-3-5-9)6-1-2-7-12-10/h8-9H,1-7H2
• InChI Key： PAUYYCRYSFHWHH-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)C1CCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-cyclobutyloxane-2-carbaldehyde

Introduction to 2-Cyclobutyloxane-2-Carbaldehyde (CAS No. 2172565-40-9)

2-Cyclobutyloxane-2-carbaldehyde (CAS No. 2172565-40-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive cyclobutyl and oxane functionalities, offers a range of potential applications due to its structural complexity and chemical reactivity.

The molecular structure of 2-cyclobutyloxane-2-carbaldehyde consists of a cyclobutyl ring fused to an oxane ring, with a carbonyl group attached to the oxane ring. This unique arrangement provides the molecule with a combination of cyclic and acyclic features, which can influence its reactivity and stability. The cyclobutyl ring, being a four-membered ring, is inherently strained, leading to increased reactivity compared to larger cyclic systems. The oxane ring, on the other hand, is a six-membered ring that provides additional stability and rigidity to the molecule.

In recent years, the study of 2-cyclobutyloxane-2-carbaldehyde has been driven by its potential applications in various fields. One of the key areas of interest is its use as an intermediate in the synthesis of complex organic molecules. The presence of the carbonyl group makes it an excellent starting point for a variety of chemical transformations, including condensation reactions, reduction reactions, and nucleophilic additions. These reactions can lead to the formation of diverse functional groups and complex architectures, which are essential in the development of new pharmaceuticals and materials.

Research in pharmaceutical chemistry has explored the potential of 2-cyclobutyloxane-2-carbaldehyde as a building block for drug discovery. The compound's unique structure allows for the introduction of specific functional groups that can enhance the pharmacological properties of target molecules. For instance, studies have shown that derivatives of 2-cyclobutyloxane-2-carbaldehyde can exhibit improved solubility, bioavailability, and metabolic stability compared to their parent compounds. These properties are crucial for optimizing drug candidates in preclinical and clinical trials.

In addition to its role in drug discovery, 2-cyclobutyloxane-2-carbaldehyde has also been investigated for its potential in materials science. The compound's rigid structure and chemical reactivity make it suitable for the synthesis of advanced polymers and functional materials. For example, researchers have used 2-cyclobutyloxane-2-carbaldehyde as a monomer in polymerization reactions to create polymers with tailored properties such as high thermal stability, mechanical strength, and optical transparency. These materials have applications in areas such as electronics, coatings, and biomedical devices.

The synthetic accessibility of 2-cyclobutyloxane-2-carbaldehyde has been another factor contributing to its popularity in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of cyclobutanol with an appropriate aldehyde or ketone under controlled conditions. The choice of reactants and reaction conditions can be fine-tuned to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, 2-cyclobutyloxane-2-carbaldehyde (CAS No. 2172565-40-9) is a promising compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure and chemical reactivity offer numerous opportunities for innovation and development. As research continues to advance in these fields, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility and impact.